5-(4-Cbz-Aminopheny)-2-hydroxypyrimidine, 95%

• IUPAC Name: benzyl N-[4-(2-oxo-1H-pyrimidin-5-yl)phenyl]carbamate
• InChI: InChI=1S/C18H15N3O3/c22-17-19-10-15(11-20-17)14-6-8-16(9-7-14)21-18(23)24-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,21,23)(H,19,20,22)
• InChI Key: OLVYOGGKLCTYPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CNC(=O)N=C3
• Molecular Formula: C18H15N3O3
• Molecular Weight: 321.3 g/mol

Description

5-(4-Cbz-Aminopheny)-2-hydroxypyrimidine, or simply Cbz-Aminopheny, is an organic compound that has been widely studied due to its potential applications in scientific research and lab experiments. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for Cbz-Aminopheny.

Scientific Research Applications

Cbz-Aminopheny has been widely studied due to its potential applications in scientific research and lab experiments. It has been used as a reagent in the synthesis of various compounds, such as 5-(4-Chlorobenzyl)-2-thiophenecarboxamides. It has also been used in the synthesis of novel thiazole-containing compounds, which have potential applications in the treatment of cancer. Additionally, Cbz-Aminopheny has been used as a starting material for the synthesis of other organic compounds, such as 5-(4-Chlorobenzyl)-2-thiophenecarboxamides.

Mechanism of Action

The mechanism of action of Cbz-Aminopheny is not yet fully understood. However, it is believed that it may act as a pro-drug, meaning that it is converted into its active form in the body. It is also believed that Cbz-Aminopheny may act as an inhibitor of certain enzymes. Additionally, it has been suggested that Cbz-Aminopheny may act as an agonist or antagonist of certain receptors in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of Cbz-Aminopheny are not yet fully understood. However, it has been suggested that it may have anti-inflammatory, anti-bacterial, and anti-tumor effects. Additionally, it has been suggested that Cbz-Aminopheny may have neuroprotective effects, meaning that it may be beneficial for treating neurological disorders.

Advantages and Limitations for Lab Experiments

The main advantage of using Cbz-Aminopheny in lab experiments is that it is relatively easy to synthesize and is readily available. Additionally, it is relatively stable and has low toxicity, making it safe to use in lab experiments. However, there are some limitations to using Cbz-Aminopheny in lab experiments. For example, it is not soluble in water and has a low solubility in organic solvents, making it difficult to use in certain experiments. Additionally, it is not very stable and can easily decompose in the presence of light or heat.

Future Directions

There are a number of potential future directions for Cbz-Aminopheny. For example, further research could be conducted to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted to identify new applications for Cbz-Aminopheny, such as in the treatment of diseases or as a starting material for the synthesis of other organic compounds. Furthermore, research could be conducted to improve the stability and solubility of Cbz-Aminopheny, making it more suitable for use in lab experiments.

Synthesis Methods

The synthesis of Cbz-Aminopheny involves a two-step process. The first step involves the reaction of 4-chlorobenzaldehyde and ammonia in the presence of a base in an aqueous solution. This reaction produces 4-chlorobenzyl-amine, which is then reacted with 2-hydroxy-pyrimidine in the presence of a base to form Cbz-Aminopheny. The reaction can be represented by the following equation:
4-Chlorobenzaldehyde + Ammonia → 4-Chlorobenzyl-amine
4-Chlorobenzyl-amine + 2-Hydroxy-pyrimidine → Cbz-Aminopheny